Cas no 499-55-8 (3-fluorobenzohydrazide)

• Product Name: 3-fluorobenzohydrazide
• CAS No: 499-55-8
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• MDL: MFCD00060561
• CID: 37814
• PubChem ID: 351640
• Update Time: 2025-06-12

3-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Fluorobenzoic hydrazide
• 3-Fluorobenzhydrazide
• 3-fluorobenzohydrazide
• 3-Fluorobenzoic acid hydrazide
• NSC-522533
• 3-Fluorobenzohydrazide #
• 499-55-8
• AD-0162
• NS00125810
• NSC522533
• AMY24766
• BB 0240943
• FT-0615719
• AKOS000140070
• SB85922
• A7424
• SY078945
• 3-Fluorobenzoic hydrazide, 97%
• AC7945
• EN300-140896
• 3-Fluoro-benzoic acid hydrazide
• MFCD00060561
• DTXSID50325997
• F6782-3510
• SCHEMBL405785
• CS-0150061
• STK020472
• DB-051707
• ALBB-033577
• BBL003554
• 610-486-1

• MDL： MFCD00060561
• Inchi： 1S/C7H7FN2O/c8-6-3-1-2-5(4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： UUISEXNUHLZEDB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NN)=O)=C1

Computed Properties

• Exact Mass: 154.05400
• Monoisotopic Mass: 154.054241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.272
• Melting Point: 139-143 °C (lit.)
• Boiling Point: 312.6 °C at 760 mmHg
• Flash Point: 142.8 °C
• PSA: 55.12000
• LogP: 1.52040
• Solubility: Not determined

3-fluorobenzohydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-fluorobenzohydrazide

Professional Introduction to 3-Fluorobenzohydrazide (CAS No. 499-55-8)

3-Fluorobenzohydrazide (CAS No. 499-55-8) is a fluorinated benzohydrazide derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, characterized by its unique structural and electronic properties, plays a crucial role in the synthesis of various bioactive molecules. The presence of a fluorine atom at the para position of the benzene ring imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis.

The< strong>fluorine moiety in 3-fluorobenzohydrazide is known to enhance the metabolic stability and binding affinity of drug candidates. This property has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted the compound's potential in designing kinase inhibitors, which are essential in treating various forms of cancer. The ability of 3-fluorobenzohydrazide to act as a precursor for more complex molecules has made it indispensable in medicinal chemistry.

In the realm of academic research, 3-fluorobenzohydrazide has been utilized in the development of new synthetic methodologies. Its reactivity with various electrophiles allows for the efficient construction of biaryl structures, which are prevalent in many pharmacologically active compounds. For instance, researchers have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon bonds essential for drug molecule assembly.

The pharmaceutical industry has also recognized the significance of 3-fluorobenzohydrazide in drug discovery programs. Its incorporation into lead compounds has led to the identification of several promising candidates that exhibit improved pharmacokinetic profiles. A notable example is its use in the synthesis of antiviral agents, where the fluorine atom enhances the compound's ability to interact with viral enzymes. This has been particularly relevant in the ongoing efforts to develop treatments for emerging viral infections.

Moreover, 3-fluorobenzohydrazide has found applications beyond pharmaceuticals. In materials science, it serves as a building block for designing advanced polymers and coatings with enhanced thermal and chemical resistance properties. The fluorine atom's electron-withdrawing effect contributes to the stability and durability of these materials, making them suitable for high-performance applications.

The synthesis of 3-fluorobenzohydrazide involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include the condensation of fluorenone with hydrazine hydrate followed by purification steps to isolate the desired product. Advances in synthetic techniques have enabled researchers to optimize these processes, improving yield and purity while minimizing waste generation.

In conclusion, 3-fluorobenzohydrazide (CAS No. 499-55-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and academic research. Its unique structural features and reactivity make it an invaluable tool for developing innovative solutions in drug discovery and material engineering. As research continues to uncover new possibilities, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical science.